Cas no 622851-66-5 (1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)-)

1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)- structure
622851-66-5 structure
Product Name:1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)-
CAS No:622851-66-5
MF:C19H20O6
MW:344.358506202698
CID:450829
PubChem ID:9997593
Update Time:2025-04-19

1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Propanone, 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)-
    • 3-(1,3-benzodioxol-5-yl)-1-(2,4,6-trimethoxyphenyl)propan-1-one
    • DTXSID70433947
    • 622851-66-5
    • LMPK12120551
    • 2',4',6'-Trimethoxy-3,4-methylenedioxydihydrochalcone
    • Inchi: 1S/C19H20O6/c1-21-13-9-17(22-2)19(18(10-13)23-3)14(20)6-4-12-5-7-15-16(8-12)25-11-24-15/h5,7-10H,4,6,11H2,1-3H3
    • InChI Key: LWJGUEYGORYCIG-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CCC(C1C(=CC(=CC=1OC)OC)OC)=O

Computed Properties

  • Exact Mass: 344.126
  • Monoisotopic Mass: 344.12598835g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 7
  • Complexity: 428
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 63.2Ų

Experimental Properties

  • PSA: 63.22
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